Cas no 22002-96-6 (1,3-Propanediamine,N1,N1-diethyl-N3-(1-nitro-9-acridinyl)-)

1,3-Propanediamine,N1,N1-diethyl-N3-(1-nitro-9-acridinyl)- structure
22002-96-6 structure
Product Name:1,3-Propanediamine,N1,N1-diethyl-N3-(1-nitro-9-acridinyl)-
CAS No:22002-96-6
MF:C20H24N4O2
MW:352.430164337158
CID:262710
PubChem ID:28247
Update Time:2025-04-19

1,3-Propanediamine,N1,N1-diethyl-N3-(1-nitro-9-acridinyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediamine,N1,N1-diethyl-N3-(1-nitro-9-acridinyl)-
    • N',N'-diethyl-N-(1-nitroacridin-9-yl)propane-1,3-diamine
    • 22002-96-6
    • 1-Nitro-9-(diethylaminopropylamino)acridine dihydrochloride
    • N,N-Diethyl-N'-(1-nitro-9-acridinyl)-1,3-propanediamine
    • C 410
    • DTXSID50176441
    • Inchi: 1S/C20H24N4O2/c1-3-23(4-2)14-8-13-21-20-15-9-5-6-10-16(15)22-17-11-7-12-18(19(17)20)24(25)26/h5-7,9-12H,3-4,8,13-14H2,1-2H3,(H,21,22)
    • InChI Key: MLPKZUBKJDQRIK-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=CC=CC2C1=C(C1C=CC=CC=1N=2)NCCCN(CC)CC)=O

Computed Properties

  • Exact Mass: 424.143282
  • Monoisotopic Mass: 424.143282
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 7
  • Complexity: 452
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 79.8
  • XLogP3: 4.5

Experimental Properties

  • Boiling Point: 540°Cat760mmHg
  • Flash Point: 280.4°C
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